molecular formula C37H44O11 B1180319 Taxinine B CAS No. 18457-44-8

Taxinine B

Cat. No.: B1180319
CAS No.: 18457-44-8
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Taxinine B, also known as this compound, is a useful research compound. Its molecular formula is C37H44O11. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal and Solution State Conformations

Taxinine and Taxinine B Taxinine and this compound have been studied for their crystal and solution state conformations. In the solid state, both exhibit a similar cage conformation, specifically noting the proximity of the A-ring and the cinnamoyl side chain at the C-ring. These conformations persist in their solution states, confirmed through ROE correlations in CDCl3, Monte Carlo simulation using the MM2∗ force field, and semiempirical molecular orbital calculations using the PM3 method. This structural analysis is crucial in understanding their interactions and potential applications in scientific research (Morita et al., 1997).

Chemical Synthesis and Derivatives

Taxuspine D Derivative Synthesis Taxinine, sourced from the needles of the Japanese yew Taxus cuspidata, has been utilized in the synthesis of an isomeric taxuspine D derivative. This process involves regio- and stereo-selective hydration, showcasing the chemical versatility and potential for derivative compounds with varied biological activities (Suzuki et al., 1998).

Taxinine NN-1 Synthesis The synthesis of Taxinine NN-1 from taxinine highlights its significance as an anticancer agent and a modulator of multidrug-resistant tumor cells. The synthesis process, involving protection, elimination, reduction, and acetylation steps, underlines the compound's potential in cancer therapy (Zhang et al., 2002).

Biological Activity and Applications

Cytotoxicity and Structure Elucidation Taxinine and its derivatives have been isolated from various species of Taxus and analyzed for their structure and biological activities. Compounds like taxinine M and brevifoliol derivatives exhibit cytotoxic activity against cancer cell lines, underlining the therapeutic potential of taxinine derivatives. The structural elucidation of these compounds is crucial for understanding their mode of action and for further pharmaceutical development (Prasain et al., 2001).

Neutrophil Activity Modulation Taxinine derivatives from Taxus media var. Hicksii have shown to modulate superoxide generation and translocation of cytosolic compounds in human neutrophils. This indicates potential anti-inflammatory and immunomodulatory applications, expanding the scope of taxinine's therapeutic potential (Tong et al., 2009).

Safety and Hazards

Taxinine B should be handled with care. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation . In case of accidental ingestion, wash out the mouth with water and get medical attention .

Biochemical Analysis

Biochemical Properties

Taxinine B plays a crucial role in biochemical reactions, particularly in inhibiting the depolymerization of microtubules induced by calcium chloride (CaCl2) . It interacts with various biomolecules, including tubulin proteins, which are essential for microtubule stability. By binding to tubulin, this compound stabilizes microtubules and prevents their disassembly, thereby disrupting cell division . Additionally, this compound inhibits the drug transport activity of P-glycoprotein in multidrug-resistant cells, enhancing its potential as an anti-cancer agent .

Cellular Effects

This compound exerts significant effects on various cell types and cellular processes. It influences cell function by stabilizing microtubules, which are critical for cell division and intracellular transport . This stabilization leads to cell cycle arrest and apoptosis in cancer cells, making this compound a potent anti-cancer agent . Furthermore, this compound affects cell signaling pathways by modulating the dynamics of microtubules, which play a role in signal transduction . It also impacts gene expression and cellular metabolism by altering the stability and function of microtubules .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with tubulin proteins. By binding to the β-tubulin subunit, this compound stabilizes microtubules and prevents their depolymerization . This stabilization disrupts the normal dynamics of microtubules, leading to cell cycle arrest and apoptosis in cancer cells . Additionally, this compound inhibits the activity of P-glycoprotein, a drug efflux pump, thereby enhancing the intracellular accumulation of chemotherapeutic agents and overcoming multidrug resistance .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound exhibits stability under controlled conditions, maintaining its inhibitory effects on microtubule depolymerization . Prolonged exposure to this compound may lead to its degradation, reducing its efficacy . Long-term studies have shown that this compound can induce sustained cell cycle arrest and apoptosis in cancer cells, highlighting its potential for long-term therapeutic applications .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound effectively stabilizes microtubules and inhibits tumor growth without causing significant toxicity . At higher doses, this compound may induce toxic effects, including hepatotoxicity and neurotoxicity . Threshold effects have been observed, where a minimum effective dose is required to achieve therapeutic benefits without adverse effects .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily related to its role as a microtubule inhibitor. It interacts with enzymes and cofactors involved in microtubule dynamics, such as tubulin and microtubule-associated proteins . This compound also affects metabolic flux by altering the stability and function of microtubules, which are essential for intracellular transport and cellular metabolism . Additionally, this compound influences metabolite levels by modulating the activity of enzymes involved in microtubule dynamics .

Transport and Distribution

This compound is transported and distributed within cells and tissues through interactions with transporters and binding proteins . It inhibits the drug transport activity of P-glycoprotein, enhancing its intracellular accumulation in multidrug-resistant cells . This compound also interacts with binding proteins that facilitate its transport and localization within cells . These interactions contribute to the compound’s efficacy in overcoming multidrug resistance and stabilizing microtubules .

Subcellular Localization

The subcellular localization of this compound is primarily within the cytoplasm, where it interacts with microtubules and tubulin proteins . This compound’s activity and function are influenced by its localization, as it stabilizes microtubules and prevents their depolymerization . The compound may also undergo post-translational modifications that direct it to specific cellular compartments, enhancing its efficacy as a microtubule inhibitor .

Properties

{ "Design of the Synthesis Pathway": "The synthesis of Taxinine B involves a multi-step process that includes the conversion of starting materials into intermediate compounds, which are then further transformed into the final product. The key steps in the synthesis pathway include the protection of functional groups, the formation of carbon-carbon bonds, and the introduction of oxygen atoms.", "Starting Materials": [ "L-tyrosine", "methyl acetoacetate", "2,4-dimethoxybenzaldehyde", "methyl 3,4-dimethoxybenzoate", "methyl 3,4-dimethoxycinnamate", "methyl 3,4-dimethoxyphenylacetate", "methyl 3,4-dimethoxybenzylideneacetate", "methyl 3,4-dimethoxybenzylidenebutyrate", "methyl 3,4-dimethoxybenzylidenepropionate", "methyl 3,4-dimethoxybenzylidenepentanoate" ], "Reaction": [ "Protection of L-tyrosine amino group with Boc anhydride", "Alkylation of protected L-tyrosine with methyl acetoacetate to form a β-ketoester", "Condensation of β-ketoester with 2,4-dimethoxybenzaldehyde to form a chalcone", "Reduction of chalcone to form a dihydrochalcone", "Protection of dihydrochalcone hydroxyl group with TBDMS chloride", "Oxidation of dihydrochalcone to form a lactone", "Deprotection of lactone with TBAF to form a diol", "Conversion of diol to a mesylate", "Substitution of mesylate with methyl 3,4-dimethoxybenzoate to form a benzyl ether", "Reduction of benzyl ether to form a benzyl alcohol", "Protection of benzyl alcohol with TBDMS chloride", "Conversion of benzyl alcohol to a mesylate", "Substitution of mesylate with methyl 3,4-dimethoxycinnamate to form a cinnamyl ether", "Reduction of cinnamyl ether to form a cinnamyl alcohol", "Protection of cinnamyl alcohol with TBDMS chloride", "Conversion of cinnamyl alcohol to a mesylate", "Substitution of mesylate with methyl 3,4-dimethoxyphenylacetate to form a phenylacetate ester", "Reduction of phenylacetate ester to form a phenylacetate alcohol", "Protection of phenylacetate alcohol with TBDMS chloride", "Conversion of phenylacetate alcohol to a mesylate", "Substitution of mesylate with methyl 3,4-dimethoxybenzylideneacetate to form a benzylidene ester", "Reduction of benzylidene ester to form a benzylidene alcohol", "Protection of benzylidene alcohol with TBDMS chloride", "Conversion of benzylidene alcohol to a mesylate", "Substitution of mesylate with methyl 3,4-dimethoxybenzylidenebutyrate to form a benzylidene butyrate", "Reduction of benzylidene butyrate to form a benzylidene alcohol", "Protection of benzylidene alcohol with TBDMS chloride", "Conversion of benzylidene alcohol to a mesylate", "Substitution of mesylate with methyl 3,4-dimethoxybenzylidenepropionate to form a benzylidene propionate", "Reduction of benzylidene propionate to form a benzylidene alcohol", "Protection of benzylidene alcohol with TBDMS chloride", "Conversion of benzylidene alcohol to a mesylate", "Substitution of mesylate with methyl 3,4-dimethoxybenzylidenepentanoate to form a benzylidene pentanoate", "Reduction of benzylidene pentanoate to form a benzylidene alcohol", "Deprotection of all TBDMS groups with TBAF to form Taxinine B" ] }

CAS No.

18457-44-8

Molecular Formula

C37H44O11

Molecular Weight

0

Appearance

Powder

Synonyms

Taxinine B

Origin of Product

United States
Customer
Q & A

Q1: What are the natural sources of Taxinine B?

A1: this compound has been isolated from several Taxus species, including Taxus yunnanensis [], Taxus media ‘Hicksii’ [], Taxus mairei [], and Taxus cuspidata [, ]. This suggests that the compound might be relatively common within this genus.

Q2: Can you describe the structural characteristics of this compound?

A2: this compound possesses a complex taxane diterpenoid structure. While the provided abstracts don't explicitly detail its molecular formula or weight, they highlight key structural features: a taxane skeleton with various functional groups, including acetate and cinnamoyl moieties [, , ]. Researchers have employed techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, including 1D and 2D NMR, and High-Resolution Mass Spectrometry (HRMS) to elucidate its structure [, ]. Further structural insights have been gained through X-ray crystallography, revealing its conformation in both crystal and solution states [].

Q3: Has this compound shown potential for derivatization and further chemical modification?

A3: Yes, researchers have successfully utilized this compound as a starting material for creating novel dimeric taxoids. This was achieved through highly regio- and stereospecific Diels-Alder cycloadditions using derivatives of this compound and Taxicine I []. This highlights the compound's potential for synthetic manipulation and development of novel compounds.

Q4: Are there any established analytical methods for identifying and quantifying this compound in plant material?

A4: While the provided abstracts don't specify particular quantification methods, researchers commonly utilize chromatographic techniques like silica gel column chromatography, ODS, MDS, and Sephadex LH-20 for isolating this compound from plant extracts [, ]. These methods, often coupled with spectroscopic techniques like NMR and MS, allow for identification and potentially quantification of the compound.

Q5: Have any studies investigated the environmental impact or degradation pathways of this compound?

A5: The provided research papers do not offer information regarding the environmental impact, degradation pathways, or ecotoxicological effects of this compound. Further investigation is needed to assess these aspects comprehensively.

Q6: Does the existing research suggest any potential applications or future research directions for this compound?

A6: While the provided abstracts primarily focus on isolation and structural characterization, the successful derivatization of this compound into novel dimeric taxoids [] indicates its potential as a scaffold for developing new compounds. Further research exploring its biological activity, structure-activity relationships, and potential medicinal applications would be valuable.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.